Cas no 638-58-4 (Tetradecanamide)

• Product Name: Tetradecanamide
• CAS No: 638-58-4
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• MDL: MFCD00025533
• CID: 82888
• PubChem ID: 69492
• Update Time: 2025-10-29

Tetradecanamide Chemical and Physical Properties

Names and Identifiers

• n-Tetradecanamide
• tetradecanamide
• AC1L2BZW
• Myristamide
• Myristic acid amide
• MYRISTICAMIDE
• n-tetradecanoic acid amide
• Tetradecanoic acid amide
• tetradecanoic acid[2,6-diethyl-2,3,6-trimethyl-1-(1-phenyl-ethoxy)-piperidin-4-yl]-amide
• tetradecanylamide
• Tetradecylamide
• Myristic amide
• tetradecamide
• A269J8QG0O
• QEALYLRSRQDCRA-UHFFFAOYSA-N
• tetradecanamid
• NSC66436
• SBB061050
• LMFA01100064
• 6238AF
• VZ33424
• ST50409335
• CS-0152225
• CHEBI:137125
• 638-58-4
• MFCD00025533
• NSC-66436
• BS-49283
• SCHEMBL57631
• Q27273526
• Myristamide (6CI,7CI,8CI); Armid 14; Myristic acid amide; Myristic amide; NSC 66436
• EINECS 211-343-2
• NS00020015
• AKOS005287069
• NSC 66436
• A834562
• UNII-A269J8QG0O
• DTXSID5060934
• FT-0632717
• CHEMBL88158
• E75973
• ARMID 14
• Myristate amide
• DB-054566
• DTXCID0044109
• Tetradecanoate amide
• tetradecanimidic acid
• Tetradecanamide

• MDL： MFCD00025533
• Inchi： 1S/C14H29NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h2-13H2,1H3,(H2,15,16)
• InChI Key： QEALYLRSRQDCRA-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCC)N

Computed Properties

• Exact Mass: 227.22500
• Monoisotopic Mass: 227.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.6
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Powder.
• Density: 0.9035 (rough estimate)
• Melting Point: 105-107°C
• Boiling Point: 369.11°C (rough estimate)
• Flash Point: 174.1°C
• Refractive Index: 1.4640 (estimate)
• PSA: 43.09000
• LogP: 4.87310
• Solubility: Not determined

Tetradecanamide Security Information

• Hazardous Material transportation number：3439
• WGK Germany：3
• Safety Instruction： S36/37
• Hazardous Material Identification：
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Tetradecanamide

Recent Advances in the Study of Tetradecanamide (638-58-4) in Chemical Biology and Pharmaceutical Research

Tetradecanamide (CAS: 638-58-4), a fatty acid amide derivative, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique biochemical properties. This research brief aims to synthesize the latest findings related to Tetradecanamide, focusing on its molecular mechanisms, pharmacological effects, and emerging applications in drug development.

Recent studies have highlighted the role of Tetradecanamide as a modulator of lipid metabolism and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Tetradecanamide exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. The study utilized in vitro and in vivo models to validate these findings, providing robust evidence for further clinical exploration.

In addition to its anti-inflammatory properties, Tetradecanamide has been investigated for its neuroprotective effects. Research published in Neuropharmacology (2024) revealed that Tetradecanamide can cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. This finding opens new avenues for its application in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study employed advanced mass spectrometry techniques to track the distribution and metabolism of Tetradecanamide in brain tissues.

Another groundbreaking study, featured in ACS Chemical Biology (2023), explored the structural-activity relationship (SAR) of Tetradecanamide derivatives. By synthesizing and testing a series of analogs, researchers identified key structural motifs that enhance binding affinity to target proteins, paving the way for the development of next-generation therapeutics with improved efficacy and selectivity.

Despite these promising advancements, challenges remain in the clinical translation of Tetradecanamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of Tetradecanamide.

In conclusion, Tetradecanamide (638-58-4) represents a promising candidate for the treatment of various diseases, including inflammation and neurodegeneration. The latest research underscores its multifaceted pharmacological profile and provides a solid foundation for future drug development. Continued investigation into its mechanisms of action and optimization of its chemical structure will be critical for advancing Tetradecanamide-based therapies into clinical practice.